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Child-Pugh Score: A Quick Reference

The Child-Pugh score assesses the severity of liver cirrhosis based on five parameters, each scored 1 to 3.

The total score determines the class of liver disease [1] [2] [3].

Parameter 1 Point 2 Points 3 Points

Total Bilirubin
(mg/dL)

< 2.0 2.0 - 3.0 > 3.0

Serum Albumin
(g/dL)

> 3.5 2.8 - 3.5 < 2.8

INR < 1.7 1.7 - 2.3 > 2.3

Ascites None Mild/Moderate

(diuretic-responsive)

Severe (diuretic-refractory)

Hepatic
Encephalopathy

None Grade 1-2 Grade 3-4
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Parameter 1 Point 2 Points 3 Points

Classification Child-Pugh A (5-6
points)

Child-Pugh B (7-9
points)

Child-Pugh C (10-15
points)

Severity Compensated disease
/ Good function

Significant functional
compromise

Decompensated disease /
Advanced impairment

Milciclib Maleate & Child-Pugh Score: Evidence
Summary

The primary source of information is a Phase 2A clinical trial (NCT03109886) completed in 2021. The key

eligibility criteria and implications for liver impairment are summarized below [4].

Aspect Details from Clinical Trial Protocol

Study Focus Safety, tolerability, and efficacy of Milciclib in unresectable/metastatic

Hepatocellular Carcinoma (HCC) [4].

Key Exclusion
Criterion

Patients with clinical meaningful ascites defined as CTCAE Grade ≥ 2 were

excluded from the trial [4].

Implication for
Child-Pugh Class

This exclusion criterion suggests that patients with Child-Pugh Class C severe

ascites were likely excluded. The trial population likely consisted of patients with
Child-Pugh Class A and possibly some Class B patients.

Dosing Guidance The study used a fixed dose of 100 mg once daily on a schedule of 4 days on/3
days off per week. No dose adjustments for different Child-Pugh classes were

specified in the trial protocol summary [4].

Experimental Protocol: Assessing Eligibility for
Milciclib Studies
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For researchers designing experiments or planning studies, here is a detailed methodology for patient

assessment based on the clinical trial precedent.

Objective: To evaluate a patient with hepatocellular carcinoma for potential eligibility in a Milciclib clinical

trial based on liver function. Background: Proper patient stratification is crucial for trial safety and data

integrity. The Milciclib Phase 2 trial excluded patients with significant ascites, making the Child-Pugh score

a key screening tool [4].

Materials and Equipment

Patient with confirmed HCC
Laboratory facilities for blood tests (Bilirubin, Albumin, INR/Prothrombin Time)

Clinical examination facilities
CT or MRI scans (if needed for ascites confirmation)

Step-by-Step Procedure

Patient History and Clinical Examination:
Conduct a thorough physical examination to detect the presence and severity of ascites.

Assess for signs and symptoms of hepatic encephalopathy and grade its severity [1] [3].
Blood Sample Collection and Analysis:

Collect a blood sample from the patient.
Analyze the sample to determine levels of:

Total Bilirubin (mg/dL)
Serum Albumin (g/dL)

INR (International Normalized Ratio) or Prothrombin Time [1] [2].
Child-Pugh Score Calculation:

Assign a score (1, 2, or 3) for each of the five parameters based on the table provided in the
Quick Reference section.

Sum the scores from all five parameters to get the total Child-Pugh score [1] [3].
Classification and Eligibility Determination:

Child-Pugh Class A (5-6 points): Based on the trial exclusion criteria, these patients are the
most likely candidates for Milciclib treatment.

Child-Pugh Class B (7-9 points): Patients in this class may be considered, but require careful
evaluation, particularly regarding the status of their ascites. The presence of moderate or

severe ascites would likely make them ineligible, per the trial protocol.
Child-Pugh Class C (10-15 points): Patients in this class, who typically have severe (Grade 3)

ascites, were excluded from the clinical trial and are not suitable candidates for Milciclib under
the studied protocol [4].
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The following workflow diagram illustrates this patient assessment process:

Patient with HCC

1. Clinical History & Examination
(Assess Ascites & Encephalopathy)

2. Blood Sample Analysis
(Bilirubin, Albumin, INR)

3. Calculate Child-Pugh Score

Child-Pugh A (5-6 pts)

Child-Pugh B (7-9 pts)

Child-Pugh C (10-15 pts)

Likely Eligible for Milciclib Trial

Evaluate Ascites Severity

Not Eligible for Milciclib Trial
(Severe ascites exclusion)

Ascites Grade < 2?

 Yes  No
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Frequently Asked Questions (FAQs)

Q1: Why are AST and ALT levels not part of the Child-Pugh score? The Child-Pugh score measures

hepatic synthetic function and the consequences of portal hypertension, not inflammation. Albumin,

INR, bilirubin, ascites, and encephalopathy are better indicators of the liver's ability to function and produce

proteins, which is more relevant for drug metabolism and prognosis in cirrhosis [5].

Q2: My patient has a Child-Pugh B score but only mild (Grade 1) ascites. Would they be eligible for

Milciclib based on the trial criteria? Potentially, yes. The clinical trial specifically excluded patients with

Grade ≥2 ascites. A patient with Child-Pugh B classification driven by other factors (e.g., low albumin and

elevated INR) but with only mild or no ascites might still meet the eligibility criteria used in the study. A

careful case-by-case evaluation is essential [4].

Q3: Where can I find the official recommended dose for Milciclib in patients with moderate liver

impairment? As of now, this information is not publicly available in a product label. The Phase 2 trial used

a single dosing regimen. For official, finalized dosing recommendations in patients with liver impairment,

you would need to consult the eventual Summary of Product Characteristics (SmPC) if and when the

drug is approved, or refer to later-phase clinical trial publications [2] [4].

Important Considerations for Researchers

Check Latest Sources: The most current information may be found in subsequent clinical trial
results or data on file with the sponsor, Tiziana Life Sciences.

Consult Official Labels: Always refer to the final approved drug label (SmPC/Prescribing
Information) for definitive dosing instructions once a drug is marketed.

Clinical Judgment is Key: While scoring systems are essential, they must be integrated with overall
clinical assessment, performance status, and other patient-specific factors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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